Cas no 887587-28-2 (2-(4-methylpiperidin-3-yl)acetic acid)

2-(4-methylpiperidin-3-yl)acetic acid structure
887587-28-2 structure
Product Name:2-(4-methylpiperidin-3-yl)acetic acid
CAS No:887587-28-2
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD07787243
CID:713441
PubChem ID:45357661
Update Time:2025-04-19

2-(4-methylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidineaceticacid, 4-methyl-
    • 2-(4-methylpiperidin-3-yl)acetic acid
    • 4-METHYL-3-PIPERIDINEACETIC ACID
    • EN300-301128
    • SCHEMBL19815606
    • AKOS006283959
    • 887587-28-2
    • DTXSID80669992
    • (4-METHYLPIPERIDIN-3-YL)ACETIC ACID
    • 6-Methyl-3-piperidine acetic acid
    • 23-DICHLORO-5-(TRICHLOROMETHYL)PYRIDIN&
    • MDL: MFCD07787243
    • Inchi: 1S/C8H15NO2/c1-6-2-3-9-5-7(6)4-8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)
    • InChI Key: UUKHLEXOKMKFMK-UHFFFAOYSA-N
    • SMILES: OC(CC1CNCCC1C)=O

Computed Properties

  • Exact Mass: 157.11
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.8

Experimental Properties

  • Density: 1.016
  • Boiling Point: 289.3°C at 760 mmHg
  • Flash Point: 128.8°C
  • Refractive Index: 1.455

2-(4-methylpiperidin-3-yl)acetic acid Pricemore >>

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